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Compound of Interest

Compound Name: Polycaprolactone

Cat. No.: B3415563 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Poly-ε-caprolactone (PCL) is a biodegradable and biocompatible polyester that has received

significant attention for biomedical applications, including drug delivery and tissue engineering.

[1][2][3] Approved by the U.S. Food and Drug Administration (FDA), PCL is recognized for its

slow degradation rate, which makes it particularly suitable for long-term, controlled-release

drug delivery systems.[2][3][4] Its high permeability to various drugs and its ability to be

blended or copolymerized with other polymers allow for the tailoring of its properties to meet

specific therapeutic needs.[2][4]

Nanoparticles formulated from PCL serve as effective carriers for therapeutic agents.[4][5]

These nanocarriers can protect drugs from premature degradation, improve their solubility, and

modify their pharmacokinetic profiles.[6] By encapsulating drugs within a PCL matrix, a

sustained release can be achieved, reducing systemic side effects and improving patient

compliance.[7][8] Furthermore, the surface of PCL nanoparticles can be modified with targeting

ligands—such as antibodies, peptides, or aptamers—to facilitate selective accumulation at the

desired site of action, such as a tumor, thereby enhancing therapeutic efficacy and minimizing

off-target effects.[1][9][10]

This application note provides detailed protocols for the synthesis of PCL nanoparticles using

common laboratory methods, guidelines for their characterization, and strategies for drug

loading and surface modification for targeted delivery.
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Synthesis and Characterization Workflow
The overall process for creating and evaluating targeted PCL nanoparticles involves several

key stages, from initial formulation to final characterization and functional testing. The workflow

ensures the production of nanoparticles with desired physicochemical properties for effective

drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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